Cas no 477538-28-6 (methyl 5-phenyl-3-2-(thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate)

• Product Name: methyl 5-phenyl-3-2-(thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate
• CAS No: 477538-28-6
• MF: C₂₆H₁₈N₂O₃S₂
• MW: 470.562723636627
• CID: 6363626
• PubChem ID: 4154099
• Update Time: 2025-05-21

methyl 5-phenyl-3-2-(thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-phenyl-3-2-(thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-phenyl-3-[[[2-(2-thienyl)-4-quinolinyl]carbonyl]amino]-, methyl ester
• Z276178806
• methyl 5-phenyl-3-(2-(thiophen-2-yl)quinoline-4-carboxamido)thiophene-2-carboxylate
• AKOS024600526
• Oprea1_459710
• Methyl 5-phenyl-3-[(2-thiophen-2-ylquinoline-4-carbonyl)amino]thiophene-2-carboxylate
• methyl 5-phenyl-3-[2-(thiophen-2-yl)quinoline-4-amido]thiophene-2-carboxylate
• F0816-0631
• 477538-28-6

• Inchi： 1S/C26H18N2O3S2/c1-31-26(30)24-21(15-23(33-24)16-8-3-2-4-9-16)28-25(29)18-14-20(22-12-7-13-32-22)27-19-11-6-5-10-17(18)19/h2-15H,1H3,(H,28,29)
• InChI Key： AHQHLBIVNMSUNI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(C1C2C(N=C(C3SC=CC=3)C=1)=CC=CC=2)=O

Computed Properties

• Exact Mass: 470.07588479g/mol
• Monoisotopic Mass: 470.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 630.4±55.0 °C(Predicted)
• pka: 11.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on methyl 5-phenyl-3-2-(thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate

Methyl 5-phenyl-3-(2-thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-phenyl-3-(2-thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate, with the CAS number 477538-28-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its complex molecular structure, which includes a quinoline ring system, a thiophene moiety, and a carboxylic acid derivative. The integration of these functional groups makes it a versatile molecule with potential applications in various scientific domains.

The molecular structure of methyl 5-phenyl-3-(2-thiophen-2-yl)quinoline is notable for its aromaticity and conjugation. The quinoline ring system, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, provides the molecule with inherent stability and electronic properties. The thiophene group, a five-membered heterocyclic ring containing sulfur, introduces additional electronic flexibility and reactivity. This combination of functional groups allows the compound to exhibit unique optical and electronic properties, making it a promising candidate for applications in optoelectronic devices.

Recent studies have highlighted the potential of methyl 5-phenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield and excellent thermal stability. The presence of the thiophene group enhances the molecule's ability to undergo π–π interactions, which are crucial for achieving efficient charge transport in OLEDs.

In addition to its electronic properties, methyl 5-phenyl compounds have also been investigated for their biological activity. Studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential as therapeutic agents. The integration of the quinoline and thiophene moieties in this compound may contribute to its bioactivity by modulating key cellular pathways.

The synthesis of methyl 5-phenyl compounds typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the selectivity and scalability of the synthesis process.

From an environmental perspective, the development of sustainable synthetic routes for methyl 5-phenyl compounds is a critical area of research. Scientists are exploring green chemistry approaches, such as using biodegradable solvents and minimizing waste generation, to reduce the environmental footprint of their production processes.

In conclusion, methyl 5-phenyl-3-(2-thiophen-2-yl)quinoline-4-amidothiophene-2-carboxylate, with its unique molecular architecture and diverse functional groups, represents a significant advancement in organic chemistry. Its potential applications span across multiple disciplines, from materials science to pharmacology. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in shaping future technological innovations.